2-methyl-N-[2-(piperidin-1-yl)ethyl]benzamide

• IUPAC Name: 2-methyl-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C15H22N2O/c1-13-7-3-4-8-14(13)15(18)16-9-12-17-10-5-2-6-11-17/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,16,18)
• InChI Key: AEHOLHXVIDPDOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2CCCCC2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

2-methyl-N-[2-(piperidin-1-yl)ethyl]benzamide is a compound that belongs to the class of benzamides, which are known for their diverse applications in medicinal chemistry. This compound features a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom. Piperidine derivatives are significant in the pharmaceutical industry due to their biological activities and are often used as building blocks in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2-(piperidin-1-yl)ethyl]benzamide typically involves the coupling of a substituted benzamide with a piperidine derivative. One common method includes the reaction of 2-methylbenzoyl chloride with 2-(piperidin-1-yl)ethylamine under basic conditions to form the desired product . The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, which is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2-(piperidin-1-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The piperidine ring can be oxidized to form N-oxide derivatives.

Reduction: The carbonyl group in the benzamide moiety can be reduced to form amine derivatives.

Substitution: The methyl group on the benzene ring can be substituted with other functional groups through electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophiles like bromine or nitronium ions can be used for substitution reactions.

Major Products Formed

Oxidation: N-oxide derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted benzamides depending on the electrophile used.

Scientific Research Applications

2-methyl-N-[2-(piperidin-1-yl)ethyl]benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities,